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Compound of Interest

Compound Name: Maleonitrile

Cat. No.: B3058920

An In-depth Technical Guide to the Safety Data for Maleonitrile

This guide provides comprehensive safety information for maleonitrile (CAS No. 109-77-3),
also known as propanedinitrile or dicyanomethane.[1][2][3] It is intended for researchers,
scientists, and drug development professionals who handle this compound. Maleonitrile is a
versatile chemical intermediate used in the synthesis of pharmaceuticals, dyes, and other
advanced materials.[2][4] However, it is a highly toxic compound that requires strict safety
protocols.

Physical and Chemical Properties

Maleonitrile is a white to light yellow crystalline solid at room temperature.[1][5] Prolonged
storage may cause the color to change to yellow or dark brown without compromising its
quality.[2] It is soluble in water and polar organic solvents like ethanol and diethyl ether.[2][6]
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Property

Value

Molecular Formula

C3H2N2[2][7]

Molecular Weight 66.06 g/mol [2][5][7]

Appearance Colorless crystals or white powder[2][5]
Melting Point 30-32 °C (86-90 °F)[7][8][9]

Boiling Point 218-220 °C (424-428 °F)[2][6][9]

Flash Point 112 °C (233.6 °F)[1][10]

Autoignition Temperature

365 °C (689 °F)[1][10]

Density

1.19 g/mL (at 20°C)[2]

Vapor Pressure

0.2 mmHg[2]

Vapor Density

2.3 (Air = 1)[2][5]

Water Solubility

133 g/L (at 20°C)[2]

pKa

11.2[2][4]

Hazard Identification and GHS Classification

Maleonitrile is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][11]

It is also very toxic to aquatic life with long-lasting effects.[7][11] Metabolism in the body can

release cyanide, leading to symptoms such as headache, dizziness, weakness, collapse,

unconsciousness, and potentially death.[5][12]
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H410: Very toxic to aquatic life
with long lasting effects

\H301: Toxic if swallowed\ \H311: Toxic in contact with skin\ \H331: Toxic if inhaled\

GHS Pictograms
2 &

Click to download full resolution via product page
Caption: GHS Classification for Maleonitrile.

Precautionary Statements (Selected):[11][13]

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P273: Avoid release to the environment.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
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e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicology

The primary toxic action of maleonitrile is related to its metabolism, which can release
cyanide.[8] This inhibits cellular respiration, leading to cytotoxic hypoxia. The central nervous
system and cardiovascular system are target organs.[7][14]

Route Species Value (LD50)
Oral Rat 14 mg/kg[15][16]
Oral Mouse 19 mg/kg[15]
Dermal Rat 350 mg/kg[15]

Routes of Exposure and Symptoms:

 Inhalation: May be fatal.[7] Can cause severe respiratory irritation, coughing, and difficulty
breathing.[17] Systemic effects include headache, dizziness, weakness, confusion, and
convulsions.[14][18]

o Skin Contact: Toxic if absorbed through the skin.[7][11] Causes skin irritation.[1][7]

o Eye Contact: Causes eye irritation.[7][18]

» Ingestion: May be fatal.[7][11] Can cause a burning sensation, nausea, and vomiting.[6][18]
Experimental Protocols:

e Acute Oral Toxicity (Rat, LD50): The study resulting in an LD50 of 14 mg/kg was conducted
on both male and female rats. The substance was administered orally, and mortality was
observed to determine the dose lethal to 50% of the test population.[16]
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o Skin Irritation (Rabbit): A study on rabbits indicated that maleonitrile causes mild skin
irritation after a 4-hour exposure.[7][16]
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Caption: Simplified metabolic pathway of maleonitrile.

Emergency Procedures

Immediate action is critical in the event of exposure. Ensure that medical personnel are aware
of the material involved and take precautions to protect themselves.[12]

First Aid Measures:
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Exposure Occurs

4 First Aid Response A
Inhalation Skin Contact Eye Contact
Move to fresh air. Immedlately remove Immediately flush eyes with . Do NOT induce vomiting.
contaminated clothing. plenty of water for at least 15 min.
If not breathing, give Flush skin with plenty of Occasionally lift evelids If conscious, rinse mouth and
artificial respiration. soap and water for at least 15 min. Y Y ’ give 2-4 cupfuls of water.
- /

Get Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid workflow for maleonitrile exposure.
Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][13][18]

o Hazards: Maleonitrile may burn but does not ignite readily.[18] However, poisonous gases,
including nitrogen oxides and hydrogen cyanide, are produced in a fire.[10][12][18]
Containers may explode when heated.[18]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand mode (MSHA/NIOSH approved) and full protective gear.[1][7]

Accidental Release Measures:
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o Evacuate personnel not wearing protective equipment from the spill area.[18]
o Wear appropriate PPE, including respiratory protection.[7] Avoid dust formation.[7][19]
o Prevent the substance from entering drains.[7][19]

e Sweep up the material and place it into a suitable, closed container for disposal as
hazardous waste.[1][7][18]

o Ventilate and wash the area after cleanup is complete.[18]

Handling, Storage, and Personal Protection

Exposure Limits:

Organization Limit Value
NIOSH REL (10-hr TWA) 3 ppm (8 mg/m3)[14][18]
OSHA PEL None established[1][15]

Personal Protective Equipment (PPE):

Bl Required PPE for Maleoni
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Click to download full resolution via product page
Caption: Personal Protective Equipment for handling maleonitrile.

Handling and Storage:
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» Handling: Use only in a well-ventilated area or under a chemical fume hood.[1][17] Avoid
contact with skin, eyes, and clothing.[1] Minimize dust generation and accumulation.[1][17]
Wash hands thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated area.[1][17] Keep containers tightly closed.[1][7]
Store locked up.[13][17] Recommended storage temperature is 2-8 °C.[13]

e Incompatible Materials: Avoid strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[1][7][20]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[1][7]

o Reactivity: May polymerize violently if heated above 130°C (266°F) or on contact with strong
bases at lower temperatures.[5][6][8][14] May spontaneously explode if stored at 70-80°C.[5]

[8]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of
nitrogen oxides (NOx) and hydrogen cyanide (CN-).[7][8][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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